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Renierone is a member of the tetrahydroisoquinoline quinones (THQs), a class of metabolites primarily

isolated from marine sponges of the genus Haliclona (formerly known as Reniera) [1] [2]. These compounds

are noted for their diverse biological activities.

The table below summarizes the basic information available for Renierone and some of its closely related

derivatives:

Compound Name Structural Features Reported Biological Activities

Renierone [2] A common isoquinolinequinone
derivative.

Serves as a typical degradation
product of other renieramycins [1].

O-demethylrenierone
(5) [2]

Renierone derivative with a
hydroxyl group instead of a

methoxy group.

Showed the highest anti-inflammatory
activity in a study on human cell co-

cultures [2].

N-formyl-1,2-
dihydrorenierone (7) [2]

Renierone derivative with an N-

formyl group.

Exhibited moderate anti-inflammatory

activity; the N-formyl group may be a
key functional group [2].

Other Derivatives (1-4,
8) [2]

Include new O-demethyl
derivatives and a novel ester.

Showed variable anti-inflammatory
activities [2].

Reported Anti-Inflammatory Mechanisms
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One study investigated the anti-inflammatory potential of several isoquinolinequinones, including O-

demethylrenierone and N-formyl-1,2-dihydrorenierone, using a co-culture system of human intestinal

epithelial (Caco-2) and macrophage (THP-1) cells [2]. The proposed mechanism includes:

Inhibition of Inflammatory Mediators: The bioactive compounds inhibited the lipopolysaccharide

(LPS) and interferon-gamma (IFNγ)-induced production of nitric oxide (NO) and prostaglandin E2
(PGE2) [2].

Down-regulation of Enzymes: This was achieved by down-regulating the expression of inducible
nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2) [2].

Action on Signaling Pathways: The compounds suppressed the activation of the NF-κB signaling
pathway by inhibiting the phosphorylation of MAPKs (Mitogen-Activated Protein Kinases), which

prevented NF-κB from translocating into the nucleus to initiate inflammation [2].
Activation of Protective Pathways: They also promoted the nuclear translocation of Nrf2, leading to

increased expression of the antioxidant enzyme heme oxygenase-1 (HO-1) [2].

The following diagram illustrates this experimental workflow and the proposed signaling pathways involved.
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Experimental Workflow Proposed Mechanism of Action
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Limitations and Research Gaps
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The search results reveal significant limitations that prevent a full guide:

Lack of Direct Comparative Data: While several compounds are listed, the available studies do not
provide a systematic, side-by-side comparison of their performance across a standardized set of

assays (e.g., IC50 values, binding affinity) [2].
Limited Scope of Activity Data: Information is primarily focused on anti-inflammatory activity.

Other notable activities for this compound class, such as cytotoxic and antimicrobial effects, are
mentioned but without detailed experimental data for comparison [1] [2].

Absence of Detailed Protocols: The search results describe experimental goals and outcomes but
do not contain the granular, step-by-step experimental protocols required for replication in a

laboratory setting [2].
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[Online PDF]. Available at: [https://www.smolecule.com/products/b14324570#renierone-versus-

similar-compounds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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